Cas no 1138238-08-0 (gamma-Hydroxy bendamustine)

• Product name: gamma-Hydroxy bendamustine
• CAS No: 1138238-08-0
• MF: C₁₆H₂₁Cl₂N₃O₃
• MW: 374.262242078781
• CID: 4761512

gamma-Hydroxy bendamustine Chemical and Physical Properties

Names and Identifiers

• gamma-Hydroxy bendamustine
• Bendamustine (m3)
• gamma-Hydroxybendamustine
• 1H-Benzimidazole-2-butanoic acid, 5-(bis(2-chloroethyl)amino)-gamma-hydroxy-1-methyl-
• Q27276129
• 4-[5-[bis(2-chloroethyl)amino]-1-methylbenzimidazol-2-yl]-4-hydroxybutanoic acid
• 4-{5-[bis(2-chloroethyl)amino]-1-methyl-1h-benzimidazol-2-yl}-4-hydroxy-butanoic acid

• Inchi： 1S/C16H21Cl2N3O3/c1-20-13-3-2-11(21(8-6-17)9-7-18)10-12(13)19-16(20)14(22)4-5-15(23)24/h2-3,10,14,22H,4-9H2,1H3,(H,23,24)
• InChI Key： GPYWLSZJZNELNN-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC2=C(C=1)N=C(C(CCC(=O)O)O)N2C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 410
• XLogP3: 1.8
• Topological Polar Surface Area: 78.6